Cas no 924249-82-1 (6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid
• CAS No: 924249-82-1
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• MDL: MFCD08444371
• CID: 3109242
• PubChem ID: 16227263
• Update Time: 2025-06-22

6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>6-(2,5-dimethyl-3-furyl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxyli c acid
• 924249-82-1
• G36953
• 6-(2,5-dimethylfuran-3-yl)-1-propan-2-ylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-(2,5-DIMETHYLFURAN-3-YL)-1-ISOPROPYLPYRAZOLO[3,4-B]PYRIDINE-4-CARBOXYLIC ACID
• 6-(2,5-dimethylfuran-3-yl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• EN300-25433
• 6-(2,5-dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-(2,5-dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo(3,4-b)pyridine-4-carboxylic acid
• AKOS034450258
• 999-598-2
• 6-(2,5-dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• CS-0242724
• Z56643734
• 6-(2,5-dimethyl-3-furyl)-1-isopropyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08444371
• Inchi： 1S/C16H17N3O3/c1-8(2)19-15-13(7-17-19)12(16(20)21)6-14(18-15)11-5-9(3)22-10(11)4/h5-8H,1-4H3,(H,20,21)
• InChI Key： RRQFGCODIWNTQW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1=CC(C(=O)O)=C2C=NN(C2=N1)C(C)C

Computed Properties

• Exact Mass: 299.12699141Da
• Monoisotopic Mass: 299.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 455.8±45.0 °C at 760 mmHg
• Flash Point: 229.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-4-carboxylic Acid

Introduction to 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-bpyridine-4-carboxylic Acid (CAS No. 924249-82-1)

6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-bpyridine-4-carboxylic Acid, identified by its CAS number 924249-82-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, a motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of fused rings and functional groups such as 2,5-dimethylfuran and propan-2-yl side chains contributes to its unique chemical properties and biological interactions.

The synthesis of 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-bpyridine-4-carboxylic Acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 2,5-dimethylfuran moiety at the 6-position of the pyrazolo[3,4-bpyridine] core enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation. Additionally, the propan-2-yl group at the 1-position introduces additional conformational flexibility, which can influence binding affinity and selectivity in biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-bpyridine-4-carboxylic Acid interacts with several key biological targets, including enzymes and receptors involved in inflammation, cancer metabolism, and neural signaling pathways. These interactions are mediated by hydrogen bonding networks and hydrophobic interactions between the compound's functional groups and the target proteins.

In vitro pharmacological assays have demonstrated that this compound exhibits potent activity against various disease-related pathways. Notably, it has shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Furthermore, preliminary data indicate that 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-bpyridine-4-carboxylic Acid modulates pathways associated with tumor growth and angiogenesis in cancer models. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The structural features of 6-(2,5-Dimethylfuran-3-yl)-1-(propan-2-yl)-1H-pyrazolo[3,4-bpyridine-4-carboxylic Acid, particularly the fused heterocyclic system and the presence of multiple functional groups, make it an attractive scaffold for drug discovery. Researchers have leveraged structure-based drug design principles to optimize its pharmacokinetic properties and target specificity. By modifying substituents such as the 2,5-dimethylfuran ring or the propan-2-yl chain, chemists can fine-tune its biological activity while maintaining solubility and metabolic stability.

Current research efforts are focused on elucidating the mechanism of action of this compound in vivo. Preclinical studies using animal models have revealed promising results regarding its efficacy in reducing inflammation and inhibiting tumor progression. The compound's ability to cross the blood-brain barrier also makes it a candidate for treating neurological disorders. Further investigations are underway to evaluate its safety profile and long-term therapeutic potential.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 6-(2,5-Dimethylfuran-3-ylyl)-1-(propan--2--yl)--H--pyrazolo[34--bpyridine--44--carboxylic Acid exemplifies how structural innovation can lead to significant breakthroughs in drug discovery. By integrating insights from computational modeling with experimental validation, researchers can accelerate the identification of lead compounds with high therapeutic value.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that precisely target pathological processes. The pyrazolo[3,4-bpyridine] scaffold remains a fertile ground for innovation due to its versatility in modulating biological pathways relevant to human health. Future studies on 6-(25Dimethylfurancarbonitrile) 11(12 H ) Pyrazolopyridin 44 Carboxylic Acid (CAS No 92424982 81) will likely expand its therapeutic applications beyond inflammation and cancer metabolism into other areas such as neurodegenerative diseases and metabolic disorders.